2-(4-chlorophenoxy)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)acetamide
• InChI: InChI=1S/C21H23ClN2O4/c1-4-24-17-10-7-15(11-18(17)28-13-21(2,3)20(24)26)23-19(25)12-27-16-8-5-14(22)6-9-16/h5-11H,4,12-13H2,1-3H3,(H,23,25)
• InChI Key: QMASNQLOWIPZED-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C21H23ClN2O4
• Molecular Weight: 402.9 g/mol

Description

2-(4-chlorophenoxy)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide is a useful research compound. Its molecular formula is C21H23ClN2O4 and its molecular weight is 402.88. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Chemical synthesis and structural analysis of related compounds provide foundational knowledge for understanding the properties and potential applications of complex chemical entities. For example, the synthesis of various acetamide derivatives and their structural characterization through techniques like IR, NMR, and X-ray diffraction offers insights into the chemical behavior and reactivity of such compounds (Yu et al., 2014). These methodologies are crucial for the development of new compounds with potential scientific or therapeutic applications.

Antitumor and Antimicrobial Properties

Compounds with similar structural features have been evaluated for their antitumor and antimicrobial properties. For instance, benzothiazole derivatives have shown considerable anticancer activity against certain cancer cell lines (Yurttaş et al., 2015). Similarly, thiazolidine derivatives have demonstrated antimicrobial potential, suggesting that related compounds could also possess such properties (Patel et al., 2009).

Quantum Mechanical and Photovoltaic Studies

Advanced studies, such as quantum mechanical investigations and photovoltaic efficiency modeling, have been applied to benzothiazolinone acetamide analogs. These studies offer insights into the electronic properties, light-harvesting efficiency, and potential applications in dye-sensitized solar cells (DSSCs), as well as the non-linear optical (NLO) activity of such compounds (Mary et al., 2020). These approaches could be relevant for the evaluation of the compound , particularly in materials science and photovoltaic research.